Cas no 1019096-99-1 (1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide)

• Product Name: 1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide
• CAS No: 1019096-99-1
• MF: C₁₃H₁₂N₄OS₂
• MW: 304.390579223633
• CID: 6101281
• PubChem ID: 25284537
• Update Time: 2025-10-29

1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide
• 1019096-99-1
• F5086-0217
• 2-methyl-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)pyrazole-3-carboxamide
• AKOS024495985
• 1-methyl-N-(6-(methylthio)benzo[d]thiazol-2-yl)-1H-pyrazole-5-carboxamide

• Inchi： 1S/C13H12N4OS2/c1-17-10(5-6-14-17)12(18)16-13-15-9-4-3-8(19-2)7-11(9)20-13/h3-7H,1-2H3,(H,15,16,18)
• InChI Key： CHFJJWJKEHKPHQ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)SC)NC(C1=CC=NN1C)=O

Computed Properties

• Exact Mass: 304.04525337g/mol
• Monoisotopic Mass: 304.04525337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide

Research Brief on 1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide (CAS: 1019096-99-1)

1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide (CAS: 1019096-99-1) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzothiazole-pyrazole hybrid structure, has demonstrated promising biological activities, particularly in the context of targeted therapies for various diseases. The presence of the methylsulfanyl and pyrazole moieties in its chemical architecture suggests potential interactions with key biological targets, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings indicate that 1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide exhibits selective inhibition against specific enzyme targets involved in inflammatory and proliferative pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its efficacy as a potent inhibitor of protein kinases implicated in cancer cell signaling. The compound's ability to modulate these pathways with high specificity underscores its potential as a therapeutic agent.

In addition to its kinase inhibitory activity, the compound has also been explored for its antimicrobial properties. A study conducted by a team at the University of Cambridge (2024) demonstrated that 1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings open new avenues for the development of novel antimicrobial agents to address the growing challenge of antibiotic resistance.

The synthesis and optimization of 1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic profiles. For example, a 2024 study in Organic & Biomolecular Chemistry reported a scalable and efficient synthetic route for this compound, achieving high yields and purity. Such developments are critical for facilitating further preclinical and clinical evaluations of this promising molecule.

Despite these encouraging results, challenges remain in the development of 1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive structure-activity relationship (SAR) studies. Ongoing research aims to optimize the compound's properties to enhance its therapeutic index and minimize adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-methyl-N-[6-(methylsulfanyl)-1,3-benzothiazol-2-yl]-1H-pyrazole-5-carboxamide (CAS: 1019096-99-1) represents a promising candidate for the treatment of various diseases, including cancer and bacterial infections. Its unique chemical structure and multifaceted biological activities make it a valuable subject for further investigation. As research progresses, this compound may pave the way for the development of innovative therapies that address unmet medical needs. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its safety and efficacy in vivo.